Cas no 497834-37-4 (Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester)
497834-37-4 structure
Product Name:Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester
CAS No:497834-37-4
MF:C8H9NO4
MW:183.161362409592
CID:1532205
Update Time:2024-08-23
Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester
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- Inchi: 1S/C8H9NO4/c1-6(10)5-7(11)8(12)13-4-2-3-9/h2,4-5H2,1H3
- InChI Key: ZPWAQUBVOVDUGD-UHFFFAOYSA-N
- SMILES: C(OCCC#N)(=O)C(=O)CC(=O)C
Computed Properties
- Exact Mass: 183.05317
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 324.7±22.0 °C(Predicted)
- PSA: 84.23
- pka: 6.42±0.46(Predicted)
Pentanoic acid, 2,4-dioxo-, 2-cyanoethyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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